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Compound of Interest

Compound Name: Methyltriphenylphosphonium

Cat. No.: B096628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, synthesis,

and applications of methyltriphenylphosphonium bromide, a pivotal reagent in synthetic

organic chemistry.

Core Structure and Properties
Methyltriphenylphosphonium bromide is an organophosphorus salt with the chemical

formula C₁₉H₁₈BrP.[1] Its structure is ionic, composed of a positively charged

methyltriphenylphosphonium cation and a negatively charged bromide anion.[1][2]

The cation features a central phosphorus atom with a tetrahedral geometry. This phosphorus

center is covalently bonded to three phenyl (C₆H₅) groups and one methyl (CH₃) group.[3] The

presence of the lipophilic phenyl groups contributes to its solubility in many polar organic

solvents.[2][4] The compound typically appears as a white, hygroscopic crystalline powder.[1]

[3][4]

The ionic bond between the phosphonium cation and the bromide anion defines the overall

structure.
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Caption: Ionic structure of methyltriphenylphosphonium bromide.

Physicochemical and Spectroscopic Data
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The key properties of methyltriphenylphosphonium bromide are summarized below. This

data is essential for its handling, storage, and application in experimental settings.

Property Value Reference

Chemical Formula C₁₉H₁₈BrP [1][5]

Molecular Weight 357.22 g/mol [1][5][6]

Appearance White, hygroscopic powder [1][3]

Melting Point 230-234 °C [1][6][7]

Solubility
Soluble in water and polar

organic solvents like methanol.
[1][2][4]

CAS Number 1779-49-3 [1][6]

¹H NMR (ppm)
~7.8 (m, 15H, Ar-H), ~3.3 (d,

3H, CH₃, J(P,H) ≈ 13.3 Hz)
[8]

³¹P NMR (ppm) ~22.0 [9][10]

Note: NMR chemical shifts can vary slightly depending on the solvent and instrument used.

Synthesis and Experimental Protocols
Methyltriphenylphosphonium bromide is most commonly synthesized via the nucleophilic

substitution reaction between triphenylphosphine and methyl bromide.[2] The lone pair of

electrons on the phosphorus atom attacks the electrophilic methyl group of methyl bromide,

displacing the bromide ion.

This protocol describes a standard laboratory procedure for the synthesis of the title

compound.

Reagents and Equipment:

Triphenylphosphine (Ph₃P)

Methyl bromide (CH₃Br)
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Anhydrous solvent (e.g., benzene or toluene)

Reaction flask equipped with a reflux condenser and magnetic stirrer

Pressure vessel (required due to the low boiling point of methyl bromide, 3.6 °C)[11]

Procedure:

In a suitable pressure vessel, dissolve triphenylphosphine in an anhydrous solvent such

as benzene.[11]

Cool the solution and add a stoichiometric amount of liquid methyl bromide.

Seal the vessel and allow the mixture to warm to room temperature.

Heat the reaction mixture to approximately 50 °C or higher to achieve a reasonable

reaction rate.[11] The reaction is typically stirred for several hours to days to ensure

completion.

As the reaction proceeds, the product, methyltriphenylphosphonium bromide, will

precipitate out of the non-polar solvent as a white solid.

After cooling, the solid product is collected by filtration, washed with a small amount of

cold solvent to remove any unreacted starting material, and dried under vacuum.

Core Application: The Wittig Reaction
The primary and most significant application of methyltriphenylphosphonium bromide is its

role as a precursor to a Wittig reagent.[1][2][12][13] Specifically, it is used to generate

methylenetriphenylphosphorane (Ph₃P=CH₂), a phosphorus ylide.

The overall process involves two key stages: ylide formation and the Wittig reaction with a

carbonyl compound.

Ylide Formation: Methyltriphenylphosphonium bromide is deprotonated by a strong base,

such as n-butyllithium (BuLi) or sodium amide (NaNH₂), to form the nucleophilic ylide.[2][7]
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Wittig Reaction: The ylide reacts with an aldehyde or ketone. This reaction proceeds through

a betaine or oxaphosphetane intermediate, which then collapses to form a stable carbon-

carbon double bond (an alkene) and triphenylphosphine oxide as a byproduct.[1]

The following diagram illustrates this critical synthetic pathway.

Methyltriphenylphosphonium
Bromide
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Caption: Workflow of the Wittig reaction using methyltriphenylphosphonium bromide.

In addition to its central role in the Wittig reaction, methyltriphenylphosphonium bromide is

also used as a phase transfer catalyst and, due to its lipophilic cation, has been explored for

delivering molecules to specific cellular components.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b096628#what-is-the-structure-of-
methyltriphenylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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